Cas no 378756-88-8 (2-[[2-(3,5-dimethylpyrazol-1-yl)-6-methylpyrimidin-4-yl]amino]ethanol)

• Product Name: 2-[[2-(3,5-dimethylpyrazol-1-yl)-6-methylpyrimidin-4-yl]amino]ethanol
• CAS No: 378756-88-8
• MF: C₁₂H₁₇N₅O
• MW: 247.296281576157
• CID: 5946592
• PubChem ID: 1871516
• Update Time: 2023-11-23

2-[[2-(3,5-dimethylpyrazol-1-yl)-6-methylpyrimidin-4-yl]amino]ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[[2-(3,5-dimethylpyrazol-1-yl)-6-methylpyrimidin-4-yl]amino]ethanol
• Ethanol, 2-[[2-(3,5-dimethyl-1H-pyrazol-1-yl)-6-methyl-4-pyrimidinyl]amino]-
• CHEMBL1413651
• SMSF0013418
• Q27193483
• CBMicro_004360
• SMR000146619
• EN300-7547457
• 2-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)-6-methylpyrimidin-4-yl]amino}ethan-1-ol
• 2-[[2-(3,5-dimethyl-1-pyrazolyl)-6-methyl-4-pyrimidinyl]amino]ethanol
• CB06600
• MLS000554302
• 2-[2-(3,5-Dimethyl-pyrazol-1-yl)-6-methyl-pyrimidin-4-ylamino]-ethanol
• AKOS005390920
• BIM-0004429.P001
• 378756-88-8
• CHEBI:113018
• HMS2293L13
• SCHEMBL4210136
• Z3226089464

• Inchi： 1S/C12H17N5O/c1-8-7-11(13-4-5-18)15-12(14-8)17-10(3)6-9(2)16-17/h6-7,18H,4-5H2,1-3H3,(H,13,14,15)
• InChI Key： ZQONPFLBSYILMM-UHFFFAOYSA-N
• SMILES： C(O)CNC1C=C(C)N=C(N2C(C)=CC(C)=N2)N=1

Computed Properties

• Exact Mass: 247.14331018g/mol
• Monoisotopic Mass: 247.14331018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 75.9Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 527.8±60.0 °C(Predicted)
• pka: 14.52±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives